molecular formula C5H7FO4 B8812399 3-Ethoxy-2-fluoro-3-oxopropanoic acid

3-Ethoxy-2-fluoro-3-oxopropanoic acid

Cat. No.: B8812399
M. Wt: 150.10 g/mol
InChI Key: MBHUWFBTQONAMA-UHFFFAOYSA-N
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Description

3-Ethoxy-2-fluoro-3-oxopropanoic acid is a useful research compound. Its molecular formula is C5H7FO4 and its molecular weight is 150.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H7FO4

Molecular Weight

150.10 g/mol

IUPAC Name

3-ethoxy-2-fluoro-3-oxopropanoic acid

InChI

InChI=1S/C5H7FO4/c1-2-10-5(9)3(6)4(7)8/h3H,2H2,1H3,(H,7,8)

InChI Key

MBHUWFBTQONAMA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl fluoromalonate (15.0 g, 84.19 mmol) was suspended in ethanol (50 ml), a solution of potassium hydroxide (5.56 g, 84.19 mmol) in ethanol (50 ml) was added dropwise under cooling on ice and the mixture was stirred at room temperature for 14 hours. The solvent was removed under reduced pressure, the residue was dissolved in water and acidified by adding a 6N hydrochloric acid aqueous solution under cooling on ice. The mixture was extracted with diethyl ether and the extract was dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure to yield 14.42 g of a crude product of the title compound in the form of a colorless clear oily product.
Quantity
15 g
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5.56 g
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50 mL
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50 mL
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